Cas no 100765-42-2 (1-(4-Chlorophenyl)-4-methylpentan-3-one)

• Product Name: 1-(4-Chlorophenyl)-4-methylpentan-3-one
• CAS No: 100765-42-2
• Molecular Formula: C₁₂H₁₅OCl
• Molecular Weight: 210.7
• MDL: MFCD11655320
• CID: 2623000
• PubChem ID: 43370395

1-(4-Chlorophenyl)-4-methylpentan-3-one Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-4-methylpentan-3-one
• 3-Pentanone, 1-(4-chlorophenyl)-4-methyl-
• 100765-42-2
• AKOS009390240
• G42535
• Z406378754
• SCHEMBL13841024
• CS-0265595
• AEA76542
• DTXSID60655934
• EN300-99467

• MDL： MFCD11655320
• InChIKey： POOIBGNQWPPXKY-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C12H15ClO/c1-9(2)12(14)8-5-10-3-6-11(13)7-4-10/h3-4,6-7,9H,5,8H2,1-2H3CopyCopied
• SMILES： CC(C)C(=O)CCc1ccc(cc1)ClCopyCopied

Computed Properties

• Exact Mass: 210.081143g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.081143g/mol
• Heavy Atom Count: 14
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 210.7g/mol

Experimental Properties

• Boiling Point: 286.1±15.0 °C at 760 mmHg
• Flash Point: 78.6±30.1 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes